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Compound of Interest

Compound Name: Lentinellic acid

Cat. No.: B15567623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lentinellic acid, a naturally occurring sesquiterpenoid, has garnered interest in the scientific

community for its notable antimicrobial and cytotoxic properties. This technical guide provides a

comprehensive overview of Lentinellic acid, including its chemical identity, physicochemical

properties, and biological activities. The information is curated to support further research and

development in the fields of medicinal chemistry and pharmacology.

Chemical Identity
IUPAC Name: (5R,6S,10R,11S)-5,8,8-trimethyl-3,13-dioxo-12-

oxatetracyclo[9.4.0.0²,⁵.0⁶,¹⁰]pentadeca-1,14-diene-14-carboxylic acid[1]

Chemical Synonyms:

Lentinellic acid[1]

Cyclobut(6,7)indeno(4,5-b)pyran-3-carboxylic acid, 2,5,6,6a,6b,7,8,9,9a,9b-decahydro-

6a,8,8-trimethyl-2,5-dioxo-, (6aR-(6aalpha,6bbeta,9abeta,9balpha))-[1]

115219-90-4 (CAS Number)[1]

orb1702065[1]
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CHEBI:227878[1]

AKOS040747036[1]

CS-0065566[1]

Physicochemical Properties
A summary of the computed physicochemical properties of Lentinellic acid is presented in the

table below. These properties are crucial for understanding its pharmacokinetic and

pharmacodynamic behavior.

Property Value Source

Molecular Formula C₁₈H₂₀O₅ PubChem[1]

Molecular Weight 316.3 g/mol PubChem[1]

XLogP3 2.8 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
5 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 316.131074 g/mol PubChem[1]

Topological Polar Surface Area 80.7 Å² PubChem[1]

Heavy Atom Count 23 PubChem[1]

Complexity 569 PubChem[1]

Biological Activities
Lentinellic acid has been identified as a biologically active compound with both antimicrobial

and cytotoxic effects. It is a protoilludane derivative isolated from submerged cultures of

Lentinellus ursinus and L. omphalodes[2].
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Antimicrobial Activity
Lentinellic acid demonstrates activity primarily against Gram-positive bacteria[3]. It has been

reported to be effective against Bacillus brevis, Aerobacter aerogenes, and Corynebacterium

insidiosum at concentrations ranging from 1 to 5 µL/mL[3]. The methyl ester of Lentinellic acid
has also shown antifungal activity[3].

Cytotoxic Activity
In addition to its antimicrobial properties, Lentinellic acid exhibits cytotoxic activity[2]. This

suggests its potential as a lead compound for the development of novel anticancer agents.

However, detailed studies elucidating its specific mechanism of action and its efficacy against a

broad panel of cancer cell lines are yet to be extensively reported in publicly available

literature.

Experimental Protocols
Isolation and Structure Elucidation
The isolation of Lentinellic acid has been reported from submerged cultures of Lentinellus

species. The general workflow for such a process is outlined below.
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Fungal Culture and Extraction

Purification

Structure Elucidation

Submerged Culture of Lentinellus sp.

Filtration

Extraction of Culture Filtrate

Chromatographic Separation

Fraction Collection

Bioassay-Guided Fractionation

Spectroscopic Analysis

Single Crystal X-ray Analysis
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Antimicrobial Mechanism Cytotoxic Mechanism

Lentinellic Acid

Target Identification Apoptosis Induction Cell Cycle Arrest

Cell Wall Synthesis Inhibition Membrane Disruption Nucleic Acid/Protein Synthesis Inhibition Signaling Pathway Modulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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